Cas no 892767-94-1 (1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892767-94-1
• MF: C₁₆H₁₃N₇O₂
• MW: 335.320121526718
• CID: 6401712
• PubChem ID: 7184797
• Update Time: 2025-06-09

1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CCG-166695
• F1608-0676
• 1-(3-methoxyphenyl)-4-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• AKOS001914752
• 3-(3-methoxyphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• 892767-94-1
• 1-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H13N7O2/c1-24-12-4-2-3-11(9-12)23-14(17)13(20-22-23)16-19-15(21-25-16)10-5-7-18-8-6-10/h2-9H,17H2,1H3
• InChI Key： GIBFJCPUILIDER-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=NC=C3)N=2)=C(N)N(C2=CC=CC(OC)=C2)N=1

Computed Properties

• Exact Mass: 335.11307268g/mol
• Monoisotopic Mass: 335.11307268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Additional information on 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Introduction to 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892767-94-1)

1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892767-94-1) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a pyridinyl moiety, and a triazole-oxadiazole heterocyclic system. These structural elements contribute to its potential biological activities and therapeutic applications.

The methoxyphenyl group is a common substituent in many bioactive molecules, known for its ability to modulate the lipophilicity and electronic properties of the parent compound. In the context of 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine, this group likely plays a crucial role in enhancing the compound's interaction with biological targets. The pyridinyl moiety, on the other hand, is a nitrogen-containing aromatic ring that is often associated with pharmacological activities such as anti-inflammatory and anti-cancer effects. The presence of this moiety in the compound suggests potential therapeutic applications in these areas.

The triazole and oxadiazole heterocycles are well-known for their biological activities and have been extensively studied in drug discovery. The triazole ring is particularly important due to its high stability and ability to form hydrogen bonds, which can enhance the binding affinity of the compound to its target. The oxadiazole ring, with its high electron-withdrawing nature, can influence the electronic properties of the molecule and contribute to its overall biological activity. Together, these heterocycles provide a robust scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that it may have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth.

In terms of pharmacokinetics and pharmacodynamics, 1-(3-methoxyphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-y l -1H - 1 , 2 , 3 - triazol - 5 - amine has demonstrated favorable properties. Its high lipophilicity and low molecular weight suggest good oral bioavailability and tissue penetration. Furthermore, its stability under physiological conditions ensures that it remains active over an extended period. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of 1-(3-methoxyphenyl)-4-{[3-(pyridin - 4 - yl) - 1 , 2 , 4 - oxadiazol - 5 - yl]methyl} - 1 H - 1 , 2 , 3 - triazol - 5 - amine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of an azide intermediate from a suitable starting material. This azide is then coupled with an alkyne derivative using copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), a highly efficient "click" reaction that forms the triazole ring. Subsequent steps involve functional group modifications to introduce the methoxyphenyl and pyridinyl moieties.

In conclusion, 1-(3-methoxyphenyl)-4-{[3-(pyridin - 4 - yl) - 1 , 2 , 4 - oxadiazol - 5 - yl]methyl} - 1 H - 1 , 2 , 3 - triazol - 5 - amine (CAS No. 892767 -94 -1) is a promising compound with a unique combination of structural features that confer potential therapeutic benefits. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available to healthcare professionals.